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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B610991

Disclaimer: This document provides crucial safety and logistical guidance for the handling of
SRI-31142. As a specific Safety Data Sheet (SDS) for SRI-31142 is not publicly available, the
following recommendations are based on best practices for handling potent, novel
neurochemical compounds. All personnel must conduct a thorough, compound-specific risk
assessment before beginning any experimental work.

SRI-31142 is a putative allosteric inhibitor of the dopamine transporter. Due to its neuroactive
properties and the lack of comprehensive toxicological data, it must be handled with extreme
caution, treating it as a potentially hazardous substance. The following guidelines are designed
to minimize exposure and ensure a safe laboratory environment for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent accidental exposure through
inhalation, dermal contact, or ingestion. The following table summarizes the recommended
PPE for various laboratory tasks involving SRI-31142.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) or
Reusable Half/Full-Facepiece

Respirator

A PAPR is highly
recommended for procedures
with a high risk of
aerosolization, such as
weighing or preparing stock
solutions of the powdered
compound. For other tasks, a
well-fitted half or full-facepiece
respirator with P100/FFP3
particulate filters is essential. A
proper fit test is mandatory

before use.[1]

Hand Protection

Double Gloving (Nitrile Gloves)

Wear two pairs of nitrile
gloves. The outer glove should
be changed immediately upon
any sign of contamination or at
regular intervals. Check
manufacturer-specific
breakthrough times for the

solvents being used.[1][2]

Body Protection

Disposable Coveralls and a
Dedicated Lab Coat

Wear disposable coveralls,
preferably made of a material
like Tyvek, over personal
clothing. A dedicated lab coat
should also be worn and
should be professionally
laundered or disposed of as
hazardous waste if

contaminated.[1]

Eye Protection

Chemical Splash Goggles or a
Full-Face Shield

Use chemical splash goggles
that provide a complete seal
around the eyes. For tasks

with a higher risk of splashes,
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a full-face shield should be

worn in addition to goggles.[1]

Fully enclosed, chemical-
resistant footwear is required.
Disposable shoe covers

) Closed-toe Shoes and should be worn within the

Foot Protection ) ) ]
Disposable Shoe Covers designated handling area and

removed before exiting to
prevent the spread of

contamination.

Experimental Protocols: Safe Handling and Disposal
of SRI-31142

A systematic operational plan is critical for the safe handling of SRI-31142. The following
procedural steps must be strictly adhered to.

Preparation and Handling

» Designated Area: All handling of SRI-31142 must be conducted in a designated and
restricted area, such as a certified chemical fume hood, to prevent inhalation of powders or
vapors.

o Pre-Handling Checks: Before starting any work, ensure that all necessary PPE is available
and in good condition. Prepare a chemical spill kit and have it readily accessible.

e Weighing and Aliquoting:
o Whenever possible, use a closed system for weighing and transferring the compound.

o If handling the powdered form, use gentle scooping techniques to minimize dust
generation.

o Use disposable weigh boats for accurate measurement.
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Solution Preparation: When preparing solutions, slowly add the solvent to the compound to
avoid splashing. Keep containers covered as much as possible.

Post-Handling and Decontamination

Surface Decontamination: Thoroughly decontaminate all work surfaces and equipment with
an appropriate cleaning agent after each use.

PPE Removal: Remove PPE in the designated doffing area, taking care to avoid self-
contamination. Dispose of single-use PPE in the appropriate hazardous waste container.

Personal Hygiene: Immediately after removing PPE, wash hands and any potentially
exposed skin thoroughly with soap and water.

Disposal Plan

Proper disposal of SRI-31142 and all associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with SRI-31142, including
gloves, pipette tips, weigh boats, and contaminated lab coats, must be disposed of in a
designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing SRI-31142 in a clearly labeled, sealed
hazardous waste bottle. Do not dispose of this waste down the drain.

Empty Containers: Before disposing of the original compound container, it must be
thoroughly rinsed. The first rinse must be collected and disposed of as hazardous waste.
Subsequent rinses can be disposed of according to institutional guidelines. All labels on the
container must be defaced or removed before disposal.

Institutional Guidelines: Always follow your institution's and local regulations for the disposal
of hazardous chemical waste.

Emergency Spill Response Workflow

The following diagram outlines the logical workflow for responding to a spill of SRI-31142.
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Alert Personnel & Evacuate Area

.
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Caption: Workflow for handling a spill of SRI-31142.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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